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Compound of Interest

Compound Name:
2-chloro-N-(4-

fluorophenyl)butanamide

CAS No.: 852980-71-3

Cat. No.: B2514220

Get Quote

Executive Summary & Mechanism of Action
Chloro-cathinones (e.g., 3-chloromethcathinone [3-CMC], 4-chloromethcathinone [4-CMC]) are

synthetic stimulants belonging to the substituted cathinone class.[1][2][3] Unlike pyrrolidine-

based cathinones (e.g., MDPV) which act primarily as transporter blockers, chloro-cathinones

function as monoamine transporter substrates and releasers.

They mimic endogenous neurotransmitters, entering the presynaptic terminal via the Dopamine

Transporter (DAT), Norepinephrine Transporter (NET), and Serotonin Transporter (SERT).

Once intracellular, they disrupt vesicular storage (VMAT2 interaction) and reverse the direction

of the membrane transporters, causing a non-exocytotic efflux of monoamines into the synaptic

cleft.
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The following diagram illustrates the substrate-based release mechanism distinct from pure

reuptake inhibition.
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Caption: Mechanism of Action: Chloro-cathinones act as substrates, reversing DAT/SERT flux

to elevate extracellular neurotransmitters.

Safety & Handling (Critical)
Regulatory Status: Chloro-cathinones are often classified as Schedule I or II controlled

substances (or equivalent NPS legislation) in many jurisdictions.

Handling: All powders must be weighed in a Class II Biological Safety Cabinet or a dedicated

chemical fume hood to prevent inhalation.
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PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

Solubility: Most hydrochloride salts are soluble in water, saline, or DMSO. Prepare stock

solutions (e.g., 10 mM) in DMSO and store at -20°C.

In Vitro Protocol: Monoamine Transporter Uptake
Assay
This assay quantifies the potency (IC50) of chloro-cathinones to inhibit the uptake of

radiolabeled substrates. This is the "Gold Standard" for characterizing psychostimulant profiles.

Experimental Model
Cell Lines: HEK293 cells stably expressing human DAT (hDAT), hSERT, or hNET.

Control: Parental HEK293 cells (to measure non-specific uptake).

Reagents & Buffers
Component Composition / Notes

Uptake Buffer (KRH)

25 mM HEPES, 120 mM NaCl, 5 mM KCl, 1.2

mM MgSO4, 1.2 mM KH2PO4, 1.8 mM CaCl2,

5 mM D-Glucose. pH 7.4.

Radioligands

[³H]Dopamine (for DAT), [³H]Serotonin (for

SERT), [³H]Norepinephrine (for NET). Specific

Activity: ~20-40 Ci/mmol.

Reference Inhibitors
Cocaine (Non-selective), Fluoxetine (SERT),

GBR-12909 (DAT).

Step-by-Step Protocol
Seeding: Plate HEK293-hDAT/SERT/NET cells in 96-well plates (poly-D-lysine coated) at

40,000 cells/well 24 hours prior to assay.

Wash: Aspirate growth medium and wash cells once with 200 µL warm Uptake Buffer.
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Pre-incubation: Add 150 µL of Uptake Buffer containing the test compound (Chloro-

cathinone) at varying concentrations (e.g., 10⁻⁹ M to 10⁻⁴ M). Incubate for 10 minutes at

37°C.

Note: Include "Total Uptake" (Vehicle only) and "Non-Specific Uptake" (10 µM Cocaine or

Mazindol) wells.

Substrate Addition: Add 50 µL of [³H]Substrate (Final concentration ~20-50 nM) to each well.

Uptake Phase: Incubate for 5–10 minutes at room temperature.

Critical: Keep time short to measure initial velocity of uptake.

Termination: Rapidly aspirate buffer and wash 3x with ice-cold Uptake Buffer.

Lysis & Counting: Solubilize cells in 1% SDS or 0.1 N NaOH. Add scintillation cocktail and

count CPM (Counts Per Minute) in a beta-counter.

Data Analysis: Calculate IC50 using non-linear regression (Sigmoidal dose-response) in

GraphPad Prism.

Interpretation: A low IC50 (<100 nM) indicates high potency. The DAT/SERT ratio predicts

abuse potential (High DAT/SERT > 10 suggests high stimulant/addictive potential; Low

DAT/SERT < 1 suggests entactogenic/MDMA-like effects).

In Vitro Protocol: Neurotoxicity (SH-SY5Y)[1][2][3][4]
[5][6]
Chloro-cathinones (specifically 4-CMC) exhibit cytotoxicity after prolonged exposure.[1][3][4]

This protocol differentiates between mitochondrial dysfunction and membrane damage.[4]

Cell Model[4][6]
Cell Line: SH-SY5Y (Human Neuroblastoma).[1][2][3][4][5]

Differentiation (Optional but Recommended): Treat with 10 µM Retinoic Acid (RA) for 5-7

days to induce a dopaminergic phenotype, making the model more relevant to neurotoxicity.
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Assays
MTT Assay: Measures mitochondrial dehydrogenase activity (cell viability).

LDH Release: Measures lactate dehydrogenase leakage (membrane integrity/necrosis).

Workflow
Treatment: Expose cells to 3-CMC or 4-CMC (0 – 1000 µM) for 24h, 48h, and 72h.

MTT Protocol:

Add MTT reagent (0.5 mg/mL) for 2-4 hours.

Dissolve formazan crystals in DMSO.

Read Absorbance at 570 nm.

Key Insight: 4-CMC typically shows significant toxicity at >200 µM after 48h, whereas 3-CMC

is often less toxic. Compare against Methamphetamine (positive control).

In Vivo Protocol: Locomotor Activity & Behavioral
Profiling[7][8]
To translate in vitro findings to physiological effects, locomotor activity in mice is the standard

initial screen.

Subjects
Animals: Male C57BL/6J or Swiss-Webster mice (8-12 weeks old).

Acclimatization: Animals must be handled for 3 days prior to testing to reduce stress

artifacts.

Dosing Regimen
Route: Intraperitoneal (i.p.) or Subcutaneous (s.c.).

Vehicle: 0.9% Saline.[1]
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Dose Range:

Low: 5 mg/kg

Medium: 10 mg/kg[1]

High: 20-30 mg/kg

Note: Doses >50 mg/kg may induce convulsions (especially with 4-CMC).

Open Field Test (OFT) Protocol
Habituation: Place mouse in the open field chamber (40x40 cm) for 30-60 minutes before

injection to establish baseline activity.

Injection: Remove mouse, inject drug/vehicle, and immediately return to the chamber.

Recording: Record activity for 60-120 minutes.

Parameters to Analyze:

Horizontal Distance Traveled (cm): Measure of psychomotor stimulation.

Vertical Activity (Rearing): Indicator of exploratory behavior vs. stereotypy.

Center Time: Indicator of anxiety (increased center time = anxiolytic; decreased =

anxiogenic).

Experimental Workflow Diagram
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Caption: Integrated workflow from molecular screening to behavioral validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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